Cas no 936498-06-5 (4,6-Dichloro-8-fluoroquinoline-3-carbonitrile)

• Product Name: 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile
• CAS No: 936498-06-5
• MF: C₁₀H₃Cl₂FN₂
• MW: 241.048623323441
• CID: 3157962
• PubChem ID: 24704259
• Update Time: 2025-06-08

4,6-Dichloro-8-fluoroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile
• 936498-06-5
• AB01003804-01
• 978-412-3
• EN300-50895
• 4,6-Dichloro-8-fluoro-quinoline-3-carbonitrile
• AKOS000187509
• CS-0305150

• Inchi： 1S/C10H3Cl2FN2/c11-6-1-7-9(12)5(3-14)4-15-10(7)8(13)2-6/h1-2,4H
• InChI Key： CCWYVOHHAUBIKY-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(=CC(=CC2=1)Cl)F

Computed Properties

• Exact Mass: 239.9657317Da
• Monoisotopic Mass: 239.9657317Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile

Comprehensive Overview of 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile (CAS No. 936498-06-5)

4,6-Dichloro-8-fluoroquinoline-3-carbonitrile (CAS No. 936498-06-5) is a highly specialized fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline-carbonitrile family, a class known for its versatile applications in drug discovery and material science. With its unique chloro-fluoro substitution pattern, it serves as a critical intermediate for synthesizing bioactive molecules targeting various diseases, including antimicrobial and anticancer agents.

The structural uniqueness of 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile lies in its electron-withdrawing groups (chloro and fluoro) at positions 4, 6, and 8, combined with a cyano functional group at position 3. This configuration enhances its reactivity in cross-coupling reactions, making it a valuable building block for heterocyclic chemistry. Researchers frequently explore its potential in medicinal chemistry, particularly in designing kinase inhibitors and antibacterial compounds, aligning with the growing demand for novel therapeutics.

In recent years, the surge in AI-driven drug discovery has amplified interest in compounds like 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile. Computational models often highlight its molecular docking potential due to its rigid scaffold and polarizable nitrile group. This aligns with trending searches such as "quinoline derivatives in drug design" and "fluoroquinolones for antibiotic resistance," reflecting its relevance in addressing global health challenges like antimicrobial resistance (AMR).

From a synthetic perspective, this compound is typically prepared via multistep organic synthesis, involving halogenation and cyanation of quinoline precursors. Its high purity and stability under standard conditions make it suitable for high-throughput screening (HTS) in pharmaceutical labs. Notably, its solubility profile in common organic solvents (e.g., DMSO, acetonitrile) facilitates its use in catalytic reactions and ligand design.

Beyond pharmaceuticals, 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile finds niche applications in material science, particularly in developing organic semiconductors and fluorescent probes. Its conjugated system and electron-deficient nature contribute to charge transport properties, a hot topic in optoelectronic research. This dual utility underscores its importance in both life sciences and advanced materials.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound’s biodegradability and ecotoxicity data remain areas of active study, reflecting the broader industry focus on green chemistry and sustainable synthesis.

In summary, 4,6-Dichloro-8-fluoroquinoline-3-carbonitrile (CAS No. 936498-06-5) exemplifies the intersection of structural complexity and functional versatility. Its role in drug development and material innovation positions it as a compound of enduring scientific interest, resonating with contemporary research trends and industrial needs.